Cas no 1932416-35-7 (4-(1R)-1-hydroxyethyl-2-nitrophenol)

• Product Name: 4-(1R)-1-hydroxyethyl-2-nitrophenol
• CAS No: 1932416-35-7
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 6165292
• PubChem ID: 92466485
• Update Time: 2025-05-19

4-(1R)-1-hydroxyethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-1-hydroxyethyl-2-nitrophenol
• (R)-4-(1-Hydroxyethyl)-2-nitrophenol
• 4-[(1R)-1-Hydroxyethyl]-2-nitrophenol
• 1932416-35-7
• CS-0237578
• EN300-1855150

• Inchi： 1S/C8H9NO4/c1-5(10)6-2-3-8(11)7(4-6)9(12)13/h2-5,10-11H,1H3/t5-/m1/s1
• InChI Key： YFJFHPWXFUVRCD-RXMQYKEDSA-N
• SMILES： O[C@H](C)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(1R)-1-hydroxyethyl-2-nitrophenol

4-(1R)-1-Hydroxyethyl-2-Nitrophenol: A Comprehensive Overview

4-(1R)-1-hydroxyethyl-2-nitrophenol is a compound with the CAS number 1932416-35-7, which has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications. This compound belongs to the class of phenolic compounds, characterized by the presence of a hydroxyl group (-OH) and a nitro group (-NO₂) attached to a benzene ring. The stereochemistry at the hydroxyethyl group is specified as (1R), indicating a specific spatial arrangement that may influence its reactivity and biological activity.

The molecular structure of 4-(1R)-1-hydroxyethyl-2-nitrophenol consists of a benzene ring with substituents at positions 2 and 4. The nitro group at position 2 imparts strong electron-withdrawing effects, while the hydroxyethyl group at position 4 introduces hydrophilic properties. This combination of functional groups makes the compound versatile in terms of reactivity and solubility, which are critical factors in various chemical and biological applications.

Recent studies have explored the synthesis of 4-(1R)-1-hydroxyethyl-2-nitrophenol through various routes, including nucleophilic aromatic substitution and oxidation reactions. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring the compound's scalability for industrial applications. The stereochemistry at the hydroxyethyl group has been meticulously controlled using chiral catalysts, which is essential for maintaining the compound's desired properties.

In terms of applications, 4-(1R)-1-hydroxyethyl-2-nitrophenol has shown promise in pharmaceutical research, particularly as a precursor for bioactive molecules. Its ability to undergo further functionalization makes it a valuable intermediate in drug discovery programs targeting various therapeutic areas. Additionally, the compound has been investigated for its potential in agrochemicals, where its unique reactivity could contribute to the development of novel pesticides or herbicides.

From an environmental perspective, understanding the degradation pathways of 4-(1R)-1-hydroxyethyl-2-nitrophenol is crucial for assessing its impact on ecosystems. Recent studies have employed advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to monitor its biodegradation under different environmental conditions. These findings highlight the compound's stability under certain conditions, which may influence its persistence in natural systems.

The optical properties of 4-(1R)-1-hydroxyethyl-2-nitrophenol have also been studied using UV-Vis spectroscopy, revealing absorption bands that are characteristic of its functional groups. This information is valuable for developing sensors or indicators based on this compound, leveraging its ability to absorb light in specific regions of the spectrum.

In conclusion, 4-(1R)-1-hydroxyethyl-2-nitrophenol (CAS No: 1932416-35-7) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.